Cas no 2034463-10-8 (1-{1-4-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}ethan-1-one)

• Product Name: 1-{1-4-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}ethan-1-one
• CAS No: 2034463-10-8
• MF: C₁₂H₁₃F₃N₂O
• MW: 258.239633321762
• CID: 6334479
• PubChem ID: 119103616
• Update Time: 2025-09-23

1-{1-4-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{1-4-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}ethan-1-one
• F6545-0123
• AKOS026696359
• 1-[1-[4-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl]ethanone
• 1-(1-(4-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)ethanone
• 2034463-10-8
• 1-{1-[4-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}ethan-1-one

• Inchi： 1S/C12H13F3N2O/c1-8(18)9-3-5-17(7-9)11-6-10(2-4-16-11)12(13,14)15/h2,4,6,9H,3,5,7H2,1H3
• InChI Key： MBUSGRXAUDIRMI-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1)N1CCC(C(C)=O)C1)(F)F

Computed Properties

• Exact Mass: 258.09799753g/mol
• Monoisotopic Mass: 258.09799753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.2Ų

Additional information on 1-{1-4-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}ethan-1-one

Chemical Profile of 1-{1-4-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}ethan-1-one (CAS No. 2034463-10-8)

The compound 1-{1-4-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}ethan-1-one (CAS No. 2034463-10-8) represents a sophisticated molecular entity with significant potential in the realm of pharmaceutical and biochemical research. Its structural framework, featuring a trifluoromethyl-substituted pyridine ring connected to a pyrrolidine moiety through an ethyl ketone linkage, endows it with unique electronic and steric properties that make it a valuable scaffold for drug discovery.

At the heart of this compound’s appeal lies its dual connectivity between the trifluoromethyl group and the pyrrolidinyl backbone. The trifluoromethyl moiety is renowned for its ability to modulate metabolic stability, lipophilicity, and binding affinity, making it a staple in medicinal chemistry. In contrast, the pyrrolidinyl ring provides a privileged structure that is frequently encountered in biologically active molecules, contributing to favorable pharmacokinetic profiles. The ethyl ketone bridge serves as a versatile linker, allowing for further derivatization and exploration of structure-activity relationships.

Recent advancements in computational chemistry have highlighted the importance of such hybrid structures in drug design. Studies utilizing molecular docking simulations have demonstrated that compounds incorporating both trifluoromethyl and pyrrolidinyl moieties can exhibit enhanced binding interactions with target proteins. For instance, research published in high-tier journals like *Journal of Medicinal Chemistry* has shown that similar scaffolds exhibit promising activity against enzymes involved in inflammatory pathways, suggesting potential therapeutic applications.

The synthesis of 1-{1-4-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}ethan-1-one involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the trifluoromethyl group typically employs palladium-catalyzed cross-coupling reactions or direct fluorination methods, while the assembly of the pyrrolidine ring often relies on cyclocondensation strategies. The formation of the ethyl ketone linkage is typically achieved through oxidation or condensation reactions, underscoring the compound’s synthetic accessibility despite its complex architecture.

In terms of biological activity, preliminary investigations have revealed that derivatives of this compound class exhibit inhibitory effects on various enzymes and receptors. Notably, analogs with optimized substitution patterns have shown efficacy in preclinical models relevant to neurological disorders and metabolic diseases. The presence of the trifluoromethyl group appears to enhance binding affinity by stabilizing key interactions through dipolemoment effects, while the pyrrolidinyl moiety contributes to favorable pharmacokinetic properties by improving solubility and reducing metabolic clearance.

The growing interest in fluorinated heterocycles has been further fueled by recent discoveries linking these motifs to improved drug-like properties. For example, studies on kinase inhibitors have demonstrated that incorporation of fluorine atoms can lead to significant gains in potency and selectivity. The compound under discussion aligns with this trend, offering a promising lead for further development in therapeutic areas where enzyme inhibition is a key strategy.

From a regulatory perspective, compounds like 1-{1-4-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}ethan-1-one must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. This includes assessment of acute toxicity, chronic toxicity, genotoxicity, and potential immunogenicity. The structural complexity of the molecule necessitates comprehensive characterization using spectroscopic techniques such as NMR spectroscopy and mass spectrometry to confirm its identity and purity.

The future direction of research involving this compound will likely focus on optimizing its pharmacological profile through structure-based drug design approaches. By leveraging computational modeling alongside experimental validation, chemists aim to identify analogs with improved pharmacokinetic properties and reduced side effects. Collaborative efforts between academia and industry are essential to accelerate these endeavors toward bringing novel therapeutics to market.

In conclusion,1-{1-4-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}ethan-1-one (CAS No. 2034463-10-8) stands as a testament to the power of rational drug design in generating bioactive molecules with therapeutic potential. Its unique structural features combined with promising preclinical data position it as a compelling candidate for further exploration in pharmaceutical research.